(Z)-methyl 2-((2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

• IUPAC Name: methyl 2-[[(2Z)-2-[(3-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate
• InChI: InChI=1S/C19H15BrO5/c1-11(19(22)23-2)24-14-6-7-15-16(10-14)25-17(18(15)21)9-12-4-3-5-13(20)8-12/h3-11H,1-2H3/b17-9-
• InChI Key: KMGBEPGWCGJEPM-MFOYZWKCSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)Br)O2
• Isomeric SMILES: CC(C(=O)OC)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)Br)/O2
• Molecular Formula: C19H15BrO5
• Molecular Weight: 403.2 g/mol

Description

The compound “(Z)-methyl 2-((2-(3-bromobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate” is a complex organic molecule. It has a molecular formula of C17H11BrO5.

Molecular Structure Analysis

The molecular structure of similar compounds is often analyzed using methods like DFT and HF. The molecular electrostatic potential (MEP) is computed using the B3LYP/6-311++G(d,p) level of theory. The time-dependent density functional theory (TD-DFT) approach is used to simulate the HOMO (highest occupied molecular orbital) and LUMO (lowest unoccupied molecular orbital).

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve elimination reactions. For example, the reaction of 2-bromopropane with sodium ethoxide in ethanol provides a good example of an elimination reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various methods. For example, the compound “3-Bromo-2-(3’-bromobenzyloxy)phenylboronic acid” has a molecular formula of C13H11BBr2O3 and an average mass of 385.844 Da.

Scientific Research Applications

Palladium-Catalyzed Cyclization Reactions

. This compound could serve as a substrate in such reactions, leading to valuable heterocyclic products.

Schiff Base Formation

The compound’s structure suggests the possibility of forming Schiff bases. . Schiff bases have diverse applications in coordination chemistry and catalysis.

Mechanism of Action

The mechanism of action for similar compounds often involves nucleophilic substitution reactions. In these reactions, the hydroxide ion acts as a base, removing a hydrogen as a hydrogen ion from the carbon atom next to the one holding the bromine.

Safety and Hazards

Safety data sheets provide information on the potential hazards of similar compounds. For example, bromobenzene is classified as a flammable liquid and vapor, and it can cause eye, skin, and respiratory tract irritation.